Cas no 1448078-90-7 (3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide)

• Product Name: 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide
• CAS No: 1448078-90-7
• MF: C₁₇H₁₉ClN₄O₂
• MW: 346.811362504959
• CID: 5799562
• Update Time: 2025-05-23

3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-(4,6-dimethyl-2-morpholin-4-ylpyrimidin-5-yl)benzamide
• 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide

• Inchi： 1S/C17H19ClN4O2/c1-11-15(21-16(23)13-4-3-5-14(18)10-13)12(2)20-17(19-11)22-6-8-24-9-7-22/h3-5,10H,6-9H2,1-2H3,(H,21,23)
• InChI Key： MOBRMUQSEKXUPU-UHFFFAOYSA-N
• SMILES： C(NC1=C(C)N=C(N2CCOCC2)N=C1C)(=O)C1=CC=CC(Cl)=C1

Additional information on 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide

Professional Introduction to Compound with CAS No. 1448078-90-7 and Product Name: 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide

The compound with the CAS number 1448078-90-7 and the product name 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The synthesis and characterization of this compound have been meticulously designed to align with the latest methodologies in medicinal chemistry, ensuring both efficacy and safety in its intended applications.

The structural framework of 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide is characterized by a benzamide core linked to a pyrimidine ring system. The presence of a chloro substituent at the 3-position of the benzamide moiety introduces a region of electrophilic reactivity, which is often exploited in drug design for covalent binding interactions with biological targets. Additionally, the 4,6-dimethyl substitution on the pyrimidine ring enhances steric hindrance and modulates electronic properties, contributing to improved metabolic stability and bioavailability.

The incorporation of a morpholin-4-yl group at the 2-position of the pyrimidine ring adds another layer of functional complexity. Morpholine derivatives are well-known for their ability to enhance solubility and binding affinity in biological systems. This particular substitution not only improves solubility but also introduces hydrogen bonding capabilities, which can be crucial for interactions with biological targets such as enzymes and receptors. The overall architecture of this compound suggests a high potential for binding to specific pharmacological targets, making it a promising candidate for further development.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, allowing researchers to optimize structures like 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide for better pharmacokinetic profiles. Molecular docking studies have indicated that this compound exhibits strong binding affinity to several key enzymes involved in inflammatory pathways. This aligns with ongoing research efforts aimed at developing novel therapeutics for conditions such as arthritis and inflammatory bowel disease.

In vitro studies have begun to elucidate the mechanism of action for this compound. Initial data suggest that it may inhibit the activity of cyclooxygenase (COX) enzymes, which are central mediators in the production of prostaglandins that drive inflammation. Furthermore, its ability to modulate other signaling pathways relevant to immune responses has been observed. These findings are particularly intriguing given the growing interest in multi-target drugs that can address complex pathologies through coordinated mechanisms.

The synthesis of 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide has been achieved through a multi-step process that emphasizes high yield and purity. Key steps include nucleophilic aromatic substitution reactions to introduce the chloro substituent and subsequent condensation reactions to form the pyrimidine ring system. The use of advanced purification techniques such as column chromatography ensures that impurities are minimized, thereby enhancing both safety and efficacy.

As research progresses, the potential applications of this compound are likely to expand beyond its initial therapeutic focus. Its structural features make it amenable to further derivatization, allowing chemists to explore new analogs with enhanced properties. For instance, modifications at the morpholine ring could lead to improved selectivity or altered pharmacokinetic profiles. Such flexibility underscores the importance of developing foundational compounds like this one as starting points for broader drug discovery initiatives.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The compound 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-yl)pyrimidin-5-yl]benzamide, with its intriguing structure and promising biological activity, exemplifies how cutting-edge research can lead to breakthroughs in medicine. By leveraging state-of-the-art synthetic methods and computational tools, researchers are paving the way for next-generation therapeutics that address unmet medical needs more effectively than ever before.

In conclusion, 3-chloro-N-[4,6-dimethyl-2-(morpholin-4-y1)pyrimidin~5-y1]benzamide represents a significant contribution to pharmaceutical chemistry. Its unique structural features and demonstrated biological activity position it as a valuable tool for both academic research and industrial drug development. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly critical role in shaping the future of medicine.